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Compound of Interest

Compound Name: quercetin 3-O-sophoroside

Cat. No.: B8034653 Get Quote

Introduction

Quercetin 3-O-sophoroside is a flavonoid glycoside naturally occurring in various plant

species, including rapeseed (Brassica napus), tomato (Lycopersicon esculentum) seeds, and

broccoli.[1] As a primary reference standard, it plays a critical role in the accurate identification

and quantification of this specific analyte in phytochemical, food and beverage, and other

complex matrices.[2][3] Its antioxidant properties, including the ability to inhibit lipid

peroxidation, also make it a compound of interest in drug development and biomedical

research.[1] This document provides detailed application notes and protocols for the use of

quercetin 3-O-sophoroside as a standard in phytochemical analysis.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a reference standard is

fundamental to its proper handling and use in analytical method development.
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Property Value

Molecular Formula C₂₇H₃₀O₁₇

Molecular Weight 626.52 g/mol [3]

CAS Number 18609-17-1[2]

Appearance Crystalline powder (typical)

Solubility
Soluble in DMSO and DMF; sparingly soluble in

water and ethanol[1]

UV-Vis λmax 207, 257, 355 nm[1]

Application Notes
Quercetin 3-O-sophoroside is primarily utilized as a reference standard for:

Identification: Confirming the presence of quercetin 3-O-sophoroside in a sample by

comparing retention times and/or mass spectral data.

Quantification: Establishing calibration curves to determine the concentration of quercetin 3-
O-sophoroside in various samples.

Method Validation: Assessing the performance of analytical methods, including linearity,

accuracy, precision, and sensitivity (LOD/LOQ).

Quality Control: Ensuring the consistency and quality of raw materials and finished products

in the food and pharmaceutical industries.

Experimental Protocols
The following protocols are provided as a starting point for the analysis of quercetin 3-O-
sophoroside. Method optimization is recommended for specific matrices and instrumentation.

Preparation of Standard Stock and Working Solutions
Objective: To prepare accurate concentrations of quercetin 3-O-sophoroside for calibration

and quality control.
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Workflow for Standard Preparation:
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Stock Solution Preparation

Working Solution and Calibration Curve Preparation

Accurately weigh
~10 mg of Quercetin

3-O-sophoroside

Dissolve in a known
volume of DMSO

(e.g., 10 mL)

Vortex and/or sonicate
to ensure complete

dissolution

Store at -20°C
in an amber vial

Perform serial dilutions
of the stock solution
with mobile phase

Dilute for working standards

Prepare a series of
concentrations (e.g.,

0.1, 0.5, 1, 5, 10, 25 µg/mL)

Inject into the
chromatographic system

Plot peak area vs.
concentration to generate

the calibration curve

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Extraction, Filtration)

HPLC System
(Pump, Injector, Column)

Standard Preparation
(Serial Dilutions)

Diode Array Detector (DAD)

Data Acquisition & Processing
(Chromatogram, Peak Integration)

Quantification
(Calibration Curve)
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Reactive Oxygen Species (ROS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Quercetin 3-O-sophoroside: A Reference Standard for
Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8034653#quercetin-3-o-sophoroside-as-a-standard-
for-phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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